Cas no 2731010-19-6 (4-(1,1,2-Trifluoroethyl)benzaldehyde)

• Product Name: 4-(1,1,2-Trifluoroethyl)benzaldehyde
• CAS No: 2731010-19-6
• MF: C₉H₇F₃O
• MW: 188.146493196487
• MDL: MFCD34562984
• CID: 5464896
• PubChem ID: 88098697
• Update Time: 2025-06-12

4-(1,1,2-Trifluoroethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1,1,2-trifluoroethyl)benzaldehyde
• Z5090507815
• 4-(1,1,2-Trifluoroethyl)benzaldehyde

• MDL： MFCD34562984
• Inchi： 1S/C9H7F3O/c10-6-9(11,12)8-3-1-7(5-13)2-4-8/h1-5H,6H2
• InChI Key： BQSXLMXTNXTKPV-UHFFFAOYSA-N
• SMILES： FC(CF)(C1C=CC(C=O)=CC=1)F

Computed Properties

• Exact Mass: 188.04489933 g/mol
• Monoisotopic Mass: 188.04489933 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 188.15
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-(1,1,2-Trifluoroethyl)benzaldehyde

Professional Introduction to 4-(1,1,2-Trifluoroethyl)benzaldehyde (CAS No. 2731010-19-6)

4-(1,1,2-Trifluoroethyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2731010-19-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzaldehyde moiety attached to a trifluoroethyl group. The unique structural features of 4-(1,1,2-Trifluoroethyl)benzaldehyde make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The< strong>1,1,2-Trifluoroethyl group introduces fluorine atoms into the molecular structure, which can significantly influence the compound's physicochemical properties, such as solubility, stability, and metabolic pathways. Fluorinated compounds are widely recognized for their enhanced biological activity and pharmacological efficacy. In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aldehydes like 4-(1,1,2-Trifluoroethyl)benzaldehyde in drug development and material science applications.

In the realm of pharmaceutical research, 4-(1,1,2-Trifluoroethyl)benzaldehyde has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its aldehyde functionality allows for further chemical modifications through condensation reactions with various nucleophiles, leading to the formation of complex molecules such as Schiff bases and heterocyclic compounds. These derivatives have shown promise in targeting various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of 4-(1,1,2-Trifluoroethyl)benzaldehyde is its role in developing fluorinated drugs that exhibit improved pharmacokinetic profiles. The presence of fluorine atoms can enhance lipophilicity and metabolic stability, thereby prolonging the half-life of therapeutic agents. Additionally, fluorine substitution can modulate electronic properties and binding interactions with biological targets, leading to higher selectivity and potency. Recent studies have highlighted its utility in creating antiviral and anticancer compounds where fluorinated moieties play a crucial role in enhancing drug efficacy.

The< strong>CAS No. 2731010-19-6 provides a unique identifier for this compound, ensuring accurate documentation and traceability in scientific literature and industrial applications. This standardized nomenclature is essential for researchers working with complex chemical entities across different disciplines. The compound's structural complexity necessitates rigorous characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to elucidate its molecular structure and confirm its identity.

In materials science, 4-(1,1,2-Trifluoroethyl)benzaldehyde has been investigated for its potential applications in advanced polymers and coatings. The incorporation of fluorinated groups into polymer backbones can impart unique properties such as thermal stability, chemical resistance, and low surface energy. These characteristics make it an attractive candidate for developing high-performance materials used in aerospace, electronics, and biomedical devices.

The synthesis of 4-(1,1,2-Trifluoroethyl)benzaldehyde typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include Friedel-Crafts acylation followed by reduction or direct functionalization of aromatic rings with trifluoroethyl groups. The choice of synthetic pathway depends on factors such as yield optimization, cost-effectiveness, and environmental considerations. Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for producing fluorinated compounds like this one.

Evaluation of the toxicological profile of 4-(1,1,2-Trifluoroethyl)benzaldehyde is crucial before its application in pharmaceuticals or other sensitive areas. In vitro toxicity assays and animal models are employed to assess potential adverse effects associated with exposure to this compound. Preliminary studies suggest that it exhibits moderate toxicity at high concentrations but remains relatively safe under controlled conditions used in laboratory settings.

The< strong>CAS No. 2731010-19-6-indexed compound continues to be a subject of interest due to its versatile reactivity and potential applications across multiple scientific domains. As research progresses further into understanding its properties and functionalities better utilization strategies will emerge enabling more innovative uses both academically industrially.